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Introduction

Tazobactam is a potent inhibitor of a wide range of bacterial 3-lactamase enzymes. It is a
penicillanic acid sulfone derivative with minimal intrinsic antibacterial activity.[1] Its primary role
in clinical microbiology is to protect (3-lactam antibiotics from enzymatic degradation by -
lactamase-producing bacteria.[2][3] By irreversibly binding to and inactivating these enzymes,
tazobactam restores the in vitro activity of the partner antibiotic against resistant strains.[4][5]

Given that tazobactam'’s efficacy is realized through its synergistic action with a partner
antibiotic, susceptibility testing is performed using a combination formulation. The most
common combination is piperacillin/tazobactam.[1][5] Standard susceptibility testing protocols,
therefore, do not typically assess tazobactam acid alone. Instead, they determine the
minimum inhibitory concentration (MIC) of piperacillin in the presence of a fixed concentration
of tazobactam, typically 4 ug/mL.[6] These application notes provide detailed protocols for the
standardized methods of piperacillin/tazobactam susceptibility testing.
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Table 1: CLSI MIC Breakpoints for
Pi illin/Tazol pgiml )

Susceptible-Dose

Organism Group Susceptible (S) Resistant (R)
Dependent (SDD)
Enterobacterales <8/4 16/4 > 32/4
Pseudomonas
] <16/4 32/4 - 64/4 >128/4
aeruginosa

Source: CLSI M100, 32nd Edition[4]

Table 2: EUCAST MIC Breakpoints for
Piperacillin/Tazobactam (ug/mL)

Organism Group Susceptible (S) Resistant (R)
Enterobacterales <8/4 > 16/4
Pseudomonas aeruginosa <16/4 > 16/4

Source: EUCAST Breakpoint Tables

Table 3: CLSI Disk Diffusion Breakpoints for
Piperacillin/Tazobactam (100/10 ug disk)

Susceptible-Dose
Dependent (SDD) Resistant (R) (Zone

Susceptible (S)

Organism Group (Zone Diameter in . . . .
| (Zone Diameter in Diameter in mm)
mm
mm)

Enterobacterales >25 21-24 <20
Pseudomonas

. >21 <20
aeruginosa

Source: CLSI M100, 32nd Edition[4]
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Table 4: CLSI Quality Control MIC Ranges for
Pi illin/Tazol pgiml )

Quality Control Strain Acceptable MIC Range (pg/mL)
Escherichia coli ATCC® 25922™ 1.0-8.0
Escherichia coli ATCC® 35218™ 0.5-2.0
Pseudomonas aeruginosa ATCC® 27853™ 1.0-8.0

Source: CLSI M100, 33rd Edition[5]

Experimental Protocols
Broth Microdilution Method

The broth microdilution method is considered the gold standard for determining the Minimum
Inhibitory Concentration (MIC) of an antimicrobial agent.[7] This method involves preparing
serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate,
which is then inoculated with a standardized bacterial suspension.

Materials:

Piperacillin sodium salt (potency-adjusted)

e Tazobactam sodium salt (potency-adjusted)

» Cation-Adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates with lids

o Sterile reagent reservoirs

e Multichannel and single-channel pipettes with sterile tips
» Bacterial culture in the logarithmic growth phase

¢ 0.5 McFarland turbidity standard
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« Sterile saline or broth for inoculum preparation

¢ Incubator (35 £ 2°C)

Protocol:

o Preparation of Antimicrobial Stock Solutions: Prepare a stock solution of piperacillin and a
separate stock solution of tazobactam in a suitable solvent. The final concentration of
tazobactam in the test wells should be fixed at 4 pg/mL.

o Preparation of Microtiter Plates:

o Dispense 50 uL of CAMHB into each well of a 96-well microtiter plate.

o In the first column of wells, add an additional 50 pL of the piperacillin/tazobactam solution
at four times the desired final starting concentration.

o Perform serial twofold dilutions by transferring 50 pL from the first column to the second,
and so on, down the plate. Discard the final 50 pL from the last column. This will result in
100 pL of varying concentrations of piperacillin with a constant concentration of
tazobactam in each well.

e Inoculum Preparation:

o From a fresh (18-24 hour) culture plate, select several colonies and suspend them in
sterile saline or broth.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1-2 x 108 CFU/mL.

o Dilute the standardized inoculum in CAMHB to achieve a final concentration of
approximately 5 x 10> CFU/mL in each well after inoculation.

 Inoculation: Inoculate each well with 10 pL of the diluted bacterial suspension.

 Incubation: Cover the plates and incubate at 35 + 2°C for 16-20 hours in ambient air.
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e Reading Results: The MIC is the lowest concentration of piperacillin that completely inhibits
visible bacterial growth.
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Broth Microdilution Workflow for Piperacillin/Tazobactam MIC Determination.

Disk Diffusion Method (Kirby-Bauer)

The disk diffusion method is a qualitative or semi-quantitative test that determines the
susceptibility of a bacterium to an antimicrobial agent.[8] A paper disk impregnated with a
specific amount of the antimicrobial is placed on an agar plate inoculated with the test

organism.

Materials:

o Piperacillin/tazobactam disks (100/10 ug)

e Mueller-Hinton Agar (MHA) plates (4 mm depth)

o Bacterial culture in the logarithmic growth phase
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0.5 McFarland turbidity standard

Sterile cotton swabs

Sterile saline or broth

Forceps

Incubator (35 + 2°C)

Ruler or caliper

Protocol:

Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard
as described in the broth microdilution protocol.

Inoculation of Agar Plate:

o Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by
pressing it against the inside of the tube.

o Streak the swab evenly over the entire surface of the MHA plate in three directions,
rotating the plate approximately 60 degrees between each streaking to ensure confluent
growth.

o Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.
Application of Disks:

o Using sterile forceps, place the piperacillin/tazobactam (100/10 pg) disk onto the
inoculated agar surface.

o Gently press the disk to ensure complete contact with the agar.

Incubation: Invert the plates and incubate at 35 + 2°C for 16-18 hours in ambient air.
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e Reading Results: Measure the diameter of the zone of complete inhibition in millimeters
(mm) using a ruler or caliper. Interpret the results based on the established breakpoints (see
Table 3).

Preparation Testing Analysis

Prepare 0.5 McFarland Inoculate MHA Plate Apply Piperacillin/ Incubate at 35°C
Bacterial Suspension with Swab Tazobactam Disk for 16-18h

Measure Zone of

Inhibition (mm) Interpret as S, SDD, or R

Click to download full resolution via product page

Disk Diffusion Workflow for Piperacillin/Tazobactam Susceptibility Testing.

Agar Dilution Method

The agar dilution method is another technique for determining the MIC. It involves incorporating
varying concentrations of the antimicrobial agent into an agar medium, which is then spot-
inoculated with the test organisms.

Materials:

o Piperacillin sodium salt (potency-adjusted)

e Tazobactam sodium salt (potency-adjusted)

e Mueller-Hinton Agar (MHA)

 Sterile petri dishes

o Bacterial culture in the logarithmic growth phase
e 0.5 McFarland turbidity standard

» Sterile saline or broth

 Inoculum replicating device (e.g., multipoint inoculator)
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e Incubator (35 + 2°C)

Protocol:

o Preparation of Antimicrobial-Containing Agar Plates:

o Prepare molten MHA and cool to 45-50°C.

o Add appropriate volumes of the piperacillin/tazobactam stock solutions to the molten agar

to achieve the desired final concentrations. Ensure tazobactam is at a fixed concentration

of 4 ug/mL.

o Pour the agar into sterile petri dishes and allow to solidify.

Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard

and then dilute it to achieve a final inoculum of approximately 104 CFU per spot.

Inoculation: Spot-inoculate the prepared agar plates with the bacterial suspensions using an

inoculum replicating device. Include a growth control plate without any antimicrobial agent.

for 16-20 hours in ambient air.

Incubation: Allow the inoculum spots to dry, then invert the plates and incubate at 35 + 2°C

Reading Results: The MIC is the lowest concentration of piperacillin that inhibits the growth

of the organism (defined as no growth, a faint haze, or one or two colonies).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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